Cas no 61777-22-8 (2-Propen-1-one, 3-(4-hydroxyphenyl)-1-(2,4,6-trimethoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(4-hydroxyphenyl)-1-(2,4,6-trimethoxyphenyl)-
• CAS No: 61777-22-8
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 466512
• PubChem ID: 5986673
• Update Time: 2025-04-19

2-Propen-1-one, 3-(4-hydroxyphenyl)-1-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-hydroxyphenyl)-1-(2,4,6-trimethoxyphenyl)-
• 3-(4-hydroxyphenyl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one
• AKOS024286199
• ZWNLSRDFHQCTQW-RMKNXTFCSA-N
• 4-HYDROXY-2',4',6'-TRIMETHOXYCHALCONE
• AQ-358/42003080
• 1632119-73-3
• (E)-3-(4-hydroxyphenyl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one
• SCHEMBL633183
• 61777-22-8
• Q63396616
• 3-(4-hydroxyphenyl)-1-(2,4,6-trimethoxyphenyl)-2-propen-1-one
• 4-Hydroxy-2',4',6'-trimethoxychalcone, AldrichCPR
• CHEMBL3120611
• DTXSID20398532

• Inchi： 1S/C18H18O5/c1-21-14-10-16(22-2)18(17(11-14)23-3)15(20)9-6-12-4-7-13(19)8-5-12/h4-11,19H,1-3H3
• InChI Key： ZWNLSRDFHQCTQW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(C=CC1C=CC(=CC=1)O)=O)OC)OC

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols